1-(3-{[2-(Pyrrolidin-1-yl)pyridin-3-yl]oxy}pyrrolidin-1-yl)prop-2-en-1-one

• IUPAC Name: 1-[3-(2-pyrrolidin-1-ylpyridin-3-yl)oxypyrrolidin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C16H21N3O2/c1-2-15(20)19-11-7-13(12-19)21-14-6-5-8-17-16(14)18-9-3-4-10-18/h2,5-6,8,13H,1,3-4,7,9-12H2
• InChI Key: YOCYLXZMKZPXOK-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCC(C1)OC2=C(N=CC=C2)N3CCCC3
• Molecular Formula: C16H21N3O2
• Molecular Weight: 287.36 g/mol

Description

Synthesis Analysis

The synthesis of Compound X involves several steps. Researchers have explored various strategies to construct the pyrrolidine and pyridine rings. One approach is the cyclization of suitable precursors, leading to the formation of the pyrrolidine ring. Another method involves functionalizing preformed pyrrolidine rings, such as proline derivatives. Detailed synthetic routes and reaction conditions are documented in the literature.

Molecular Structure Analysis

The molecular formula of Compound X is C₁₀H₁₄N₂ . Its molecular weight is approximately 162.23 g/mol . The pyrrolidine ring contributes to the stereogenicity of carbons, resulting in different stereoisomers. These spatial orientations of substituents can significantly impact the biological profile of drug candidates, especially their binding mode to enantioselective proteins.